Cas no 1807134-76-4 (Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a fluorinated pyridine derivative with a versatile reactive profile, featuring both chloromethyl and difluoromethyl substituents. The presence of multiple halogenated groups enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The ethyl carboxylate moiety offers further functionalization potential, enabling downstream modifications. Its structural attributes make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The compound's stability and reactivity balance make it suitable for controlled transformations under mild conditions. Careful handling is advised due to the reactive chloromethyl group.

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate structure

1807134-76-4 structure

Product Name:Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

CAS No:1807134-76-4

MF:C₁₀H₉ClF₃NO₂

MW:267.632172346115

CID:4805548

Update Time:2025-10-29

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
- Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)6-3-5(4-11)7(12)8(15-6)9(13)14/h3,9H,2,4H2,1H3
- InChI Key： YAYOXVPHTBRUEE-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(=O)OCC)N=C(C(F)F)C=1F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2.5
Topological Polar Surface Area: 39.2

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029030749-250mg	Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate	1807134-76-4	95%	250mg	$1,009.40	2022-03-31
Alichem	A029030749-500mg	Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate	1807134-76-4	95%	500mg	$1,853.50	2022-03-31
Alichem	A029030749-1g	Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate	1807134-76-4	95%	1g	$2,981.85	2022-03-31

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Additional information on Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate: A Comprehensive Overview

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate, also known by its CAS number 1807134-76-4, is a complex organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is characterized by a pyridine ring substituted with multiple functional groups, including a chloromethyl group at position 4, a difluoromethyl group at position 2, and a fluorine atom at position 3. The carboxylic acid derivative at position 6 is esterified with an ethyl group, contributing to the compound's solubility and stability under certain conditions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel insecticides and herbicides, leveraging its ability to inhibit key enzymes in target organisms. The presence of fluorinated groups in its structure has been shown to enhance its metabolic stability and bioavailability, making it an attractive candidate for drug discovery.

In terms of synthesis, Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and Friedel-Crafts acylation reactions. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and purities.

The compound's properties have also been studied in depth using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its pharmacokinetic behavior.

Looking ahead, the development of more efficient synthetic routes and the exploration of new biological targets are expected to further enhance the utility of this compound. Its unique combination of functional groups positions it as a valuable building block in organic synthesis, with potential applications in both therapeutic and agricultural sectors.